Cas no 73038-05-8 (1,4-Butanediamine,N1-(3-aminopropyl)-N1-(phenylmethyl)-)

1,4-Butanediamine,N1-(3-aminopropyl)-N1-(phenylmethyl)- structure
73038-05-8 structure
Product Name:1,4-Butanediamine,N1-(3-aminopropyl)-N1-(phenylmethyl)-
CAS No:73038-05-8
MF:C7H10N4O2S
MW:214.244899272919
CID:551563
PubChem ID:245692
Update Time:2025-04-19

1,4-Butanediamine,N1-(3-aminopropyl)-N1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanediamine,N1-(3-aminopropyl)-N1-(phenylmethyl)-
    • N-(4-amino-1-methyl-2-methylsulfanyl-6-oxopyrimidin-5-yl)formamide
    • 1,4-butanediamine, N~1~-(3-aminopropyl)-N~1~-(phenylmethyl)-
    • N-(3-Aminopropyl)-N-benzylbutane-1,4-diamine
    • AKOS024338037
    • NSC-57900
    • 64194-61-2
    • NSC57900
    • 73038-05-8
    • DTXSID10288857
    • Inchi: 1S/C7H10N4O2S/c1-11-6(13)4(9-3-12)5(8)10-7(11)14-2/h3H,8H2,1-2H3,(H,9,12)
    • InChI Key: HJPPHOUPJHMQPC-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC(=C(C(N1C)=O)NC=O)N

Computed Properties

  • Exact Mass: 235.20505
  • Monoisotopic Mass: 214.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • Density: 0.997g/cm3
  • Boiling Point: 348.8ºC at 760 mmHg
  • Flash Point: 162.4ºC
  • Refractive Index: 1.543
  • PSA: 55.28
  • LogP: 0.88340
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